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hydroxypropanamide

Cat. No.: B3051655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stereospecific synthesis of (R)-2-
amino-N-hydroxypropanamide, also known as (R)-alanine hydroxamate. This chiral molecule

is a valuable building block in medicinal chemistry, often incorporated into metalloproteinase

inhibitors and other therapeutic agents. The synthesis is strategically designed to maintain the

stereochemical integrity of the starting material, (R)-alanine, throughout a three-step process

involving N-protection, coupling with hydroxylamine, and subsequent deprotection.

I. Synthetic Strategy Overview
The stereospecific synthesis of (R)-2-amino-N-hydroxypropanamide commences with the

protection of the amino group of commercially available (R)-alanine. The tert-butyloxycarbonyl

(Boc) group is a commonly employed protecting group for this purpose due to its stability under

various reaction conditions and its facile removal under acidic conditions. The resulting N-Boc-

(R)-alanine is then coupled with hydroxylamine to form the corresponding hydroxamic acid.

This amide bond formation is a critical step, and the choice of coupling reagent is paramount to

ensure high yield and prevent racemization of the chiral center. Finally, the Boc protecting

group is removed from the N-Boc-(R)-alanine hydroxamate to yield the target molecule, (R)-2-
amino-N-hydroxypropanamide, typically as a salt which can be neutralized if necessary.
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Step 1: N-Protection Step 2: Hydroxamate Formation
Step 3: Deprotection

(R)-Alanine N-Boc-(R)-alanine
 (Boc)2O, Base N-Boc-(R)-alanine

hydroxamate

NH2OH·HCl,
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Base (R)-2-amino-N-
hydroxypropanamide

Acid (e.g., TFA, HCl)
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Reaction Pathways of Activated N-Boc-(R)-alanine

Desired Pathway

Undesired Pathway (without HOBt)
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 Intramolecular
cyclization

N-Boc-(R)-alanine
hydroxamate

(Stereoretention)

 + NH2OH
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hydroxamate
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(Loss of Stereointegrity)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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